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Compound of Interest

Compound Name: Histatin 3

CAS No.: 112844-49-2

Cat. No.: B12772732

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Histatins are a family of histidine-rich, cationic peptides found in human saliva that exhibit

potent antimicrobial properties, particularly against the opportunistic fungal pathogen Candida

albicans. Histatin 3 (Hst-3) is one of the most abundant and active members of this family. The

ability to produce recombinant histatin 3 in microbial expression systems like Escherichia coli

offers a cost-effective and scalable method for obtaining large quantities of this promising

therapeutic peptide for research and drug development.

These application notes provide a comprehensive overview and detailed protocols for the

expression, purification, and functional characterization of recombinant histatin 3 in E. coli.
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Property Value Reference

Expression System E. coli BL21 (DE3) [1](2)

Vector(s) pGEX-3X, pRSET [1][3](2, 4)

Fusion Tag(s)
Glutathione S-Transferase

(GST), Polyhistidine (His-tag)
[1][3](2, 4)

Calculated Molecular Weight

(reHst3 1-mer)
4,062 Da [1](2)

Purity > 95% [5][6][7](8, 9, 10)

Table 2: Candidacidal Activity of Recombinant Histatin 3
Peptide LD50 (nmol/ml) Notes Reference

Native Histatin 3 7.2
Isolated from human

salivary secretions.
[3](4)

Recombinant Histatin

3 (re-Hst3)
6.8

Functionally

indistinguishable from

native histatin 3.[1]

[3](4)

Recombinant Histatin

3 with repeated

functional domain (re-

Hst3rep)

4.1
Exhibits enhanced

candidacidal activity.
[3](4)

Experimental Protocols & Visualizations
Gene Cloning and Vector Construction
The gene encoding for human histatin 3 is cloned into a suitable E. coli expression vector,

such as a pET or pGEX vector. These vectors often contain an inducible promoter (e.g., T7

promoter) and a fusion tag (e.g., His-tag or GST-tag) to facilitate protein purification.
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Caption: Cloning workflow for inserting the histatin 3 gene into an expression vector.

Protocol 1.1: Cloning Histatin 3 into pET Vector

Primer Design: Design forward and reverse primers for the histatin 3 coding sequence.

Incorporate restriction enzyme sites (e.g., NdeI and XhoI) that are compatible with the

multiple cloning site of the pET vector.

PCR Amplification: Perform PCR to amplify the histatin 3 gene using a high-fidelity DNA

polymerase.

Purification: Purify the PCR product using a PCR purification kit to remove primers, dNTPs,

and polymerase.

Restriction Digestion: Digest both the purified PCR product and the pET vector with the

selected restriction enzymes (e.g., NdeI and XhoI) according to the manufacturer's protocols.

Ligation: Ligate the digested histatin 3 gene insert into the linearized pET vector using T4

DNA ligase.

Transformation into Cloning Strain: Transform the ligation mixture into a suitable cloning

strain of E. coli (e.g., DH5α) and select for transformants on LB agar plates containing the

appropriate antibiotic (e.g., kanamycin for pET-28a).
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Verification: Isolate plasmid DNA from the resulting colonies and verify the correct insertion

of the histatin 3 gene by restriction digestion and DNA sequencing.

Transformation into Expression Host
Once the recombinant plasmid is verified, it is transformed into an expression strain of E. coli,

such as BL21(DE3), which contains the T7 RNA polymerase gene required for transcription

from the T7 promoter in the pET vector.

Protocol 1.2: Heat Shock Transformation of E. coli BL21(DE3)

Thaw Cells: Thaw a 50 µL aliquot of competent E. coli BL21(DE3) cells on ice.[5]

Add Plasmid: Add 1-5 µL (1-100 ng) of the purified recombinant plasmid to the competent

cells.[5]

Incubate on Ice: Gently mix and incubate the cell-plasmid mixture on ice for 30 minutes.[5]

Heat Shock: Transfer the tube to a 42°C water bath for exactly 30-45 seconds.[5]

Recovery on Ice: Immediately place the tube back on ice for 2-5 minutes.[5]

Outgrowth: Add 950 µL of pre-warmed SOC medium and incubate at 37°C for 1 hour with

shaking (250 rpm).[5]

Plating: Spread 50-100 µL of the cell culture on LB agar plates containing the appropriate

antibiotic and incubate overnight at 37°C.[5]

Recombinant Protein Expression
Expression of recombinant histatin 3 is induced by the addition of Isopropyl β-D-1-

thiogalactopyranoside (IPTG), which removes the LacI repressor from the lac operator, allowing

for the transcription of the T7 RNA polymerase gene.
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Caption: Workflow for the expression of recombinant histatin 3 in E. coli.

Protocol 1.3: IPTG Induction of Recombinant Histatin 3
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Starter Culture: Inoculate a single colony of transformed E. coli BL21(DE3) into 10 mL of LB

medium containing the appropriate antibiotic. Grow overnight at 37°C with shaking.

Main Culture: The next day, inoculate 1 L of LB medium (with antibiotic) with the overnight

starter culture.

Growth: Grow the culture at 37°C with vigorous shaking until the optical density at 600 nm

(OD600) reaches 0.6-0.8.[7]

Induction: Add IPTG to a final concentration of 0.1-1.0 mM.[7]

Expression: Reduce the temperature to 18-25°C and continue to incubate for 4-16 hours to

improve protein solubility.

Harvesting: Harvest the cells by centrifugation at 5,000 x g for 10 minutes at 4°C. Discard

the supernatant.

Storage: The cell pellet can be stored at -80°C until purification.

Protein Purification
Recombinant histatin 3 is purified from the cell lysate using affinity chromatography, followed

by further purification steps if necessary.

Protocol 1.4: Purification of His-tagged Histatin 3

Cell Lysis: Resuspend the cell pellet in lysis buffer (50 mM NaH2PO4, 300 mM NaCl, 10 mM

imidazole, pH 8.0) containing lysozyme and a protease inhibitor cocktail. Sonicate the

suspension on ice to lyse the cells.

Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet the cell

debris. Collect the supernatant.

Affinity Chromatography:

Equilibrate a Ni-NTA affinity column with lysis buffer.

Load the clarified lysate onto the column.
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Wash the column with wash buffer (50 mM NaH2PO4, 300 mM NaCl, 20 mM imidazole,

pH 8.0) to remove non-specifically bound proteins.

Elute the His-tagged histatin 3 with elution buffer (50 mM NaH2PO4, 300 mM NaCl, 250

mM imidazole, pH 8.0).

Fusion Tag Cleavage (Optional): If the fusion tag needs to be removed, digest the eluted

protein with a specific protease (e.g., TEV protease if a TEV cleavage site is present).

Further Purification (RP-HPLC): For higher purity, the eluted protein can be subjected to

reverse-phase high-performance liquid chromatography (RP-HPLC).[3]

Use a C18 column and a gradient of acetonitrile in water with 0.1% trifluoroacetic acid

(TFA).[11]

Collect fractions and analyze for the presence of histatin 3 by SDS-PAGE.

Buffer Exchange/Lyophilization: Pool the pure fractions and perform buffer exchange into a

suitable storage buffer or lyophilize for long-term storage.

Biological Activity Assay
The antifungal activity of the purified recombinant histatin 3 is assessed using a Candida

albicans killing assay.

Protocol 1.5: Candida albicans Killing Assay

Prepare C. albicans Culture: Grow C. albicans in a suitable broth (e.g., YPD) overnight at

30°C.

Cell Suspension: Wash the cells twice with 10 mM sodium phosphate buffer (pH 7.4) and

resuspend them in the same buffer to a concentration of 2.5 x 10^5 cells/mL.[12]

Incubation with Histatin: In a 96-well plate, mix the cell suspension with serial dilutions of

purified recombinant histatin 3. Incubate for 1-1.5 hours at 37°C with shaking.[12][13]

Plating: Dilute the cell suspensions and plate a known volume onto Sabouraud dextrose

agar plates.
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Colony Counting: Incubate the plates for 24-48 hours at 37°C and count the number of

colony-forming units (CFUs).

Calculate Viability: The percentage of killing is calculated as: [1 - (CFU of treated cells / CFU

of control cells)] x 100.[12]

Mechanism of Action of Histatin 3 on Candida albicans
Histatin 3 exerts its candidacidal effect through a multi-step process that involves initial binding

to the fungal cell surface, followed by membrane permeabilization and internalization.
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Caption: Proposed mechanism of action of histatin 3 against Candida albicans.

The binding of histatin 3 to the C. albicans cell membrane is a critical first step, which is

influenced by the ionic strength of the environment.[14][15] This interaction leads to increased

membrane permeability, resulting in the efflux of essential intracellular ions such as potassium

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b12772732/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-recombinant-histatin-3-expression-in-e-coli
https://www.benchchem.com/product/b12772732/docs?utm_src=pdf-body#application-notes-and-protocols-for-recombinant-histatin-3-expression-in-e-coli
https://www.benchchem.com/product/b12772732/docs?utm_src=pdf-body#application-notes-and-protocols-for-recombinant-histatin-3-expression-in-e-coli
https://pmc.ncbi.nlm.nih.gov/articles/PMC89457/
https://pubmed.ncbi.nlm.nih.gov/10471575/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(K+) and magnesium (Mg2+).[14] Subsequently, histatin 3 is internalized by the fungal cell,

where it may target intracellular organelles and induce the production of reactive oxygen

species (ROS), ultimately leading to cell death.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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